N-{[4-(butan-2-yl)phenyl]carbamothioyl}-4-propoxybenzamide

• IUPAC Name: N-[(4-butan-2-ylphenyl)carbamothioyl]-4-propoxybenzamide
• InChI: InChI=1S/C21H26N2O2S/c1-4-14-25-19-12-8-17(9-13-19)20(24)23-21(26)22-18-10-6-16(7-11-18)15(3)5-2/h6-13,15H,4-5,14H2,1-3H3,(H2,22,23,24,26)
• InChI Key: ABHDBXUAKZJJGE-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(C)CC
• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol

Description

N-{[4-(butan-2-yl)phenyl]carbamothioyl}-4-propoxybenzamide is a synthetic organic compound with potential applications in various scientific fields. This compound features a complex structure that includes a carbamothioyl group and a propoxybenzamide moiety, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[4-(butan-2-yl)phenyl]carbamothioyl}-4-propoxybenzamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common approach is to first synthesize 4-(butan-2-yl)aniline, which is then reacted with carbon disulfide to form the corresponding carbamothioyl derivative. This intermediate is subsequently coupled with 4-propoxybenzoyl chloride under controlled conditions to yield the final product. The reaction conditions often involve the use of organic solvents such as dichloromethane or toluene, and the reactions are typically carried out at temperatures ranging from 0°C to room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-{[4-(butan-2-yl)phenyl]carbamothioyl}-4-propoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of amines or thiols.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or bromine.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at room temperature.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in anhydrous solvents like ether or tetrahydrofuran.

Substitution: Nitric acid, bromine; reactions are conducted under acidic or neutral conditions, often at elevated temperatures.

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amines, thiols

Substitution: Nitro derivatives, halogenated compounds

Scientific Research Applications

N-{[4-(butan-2-yl)phenyl]carbamothioyl}-4-propoxybenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-{[4-(butan-2-yl)phenyl]carbamothioyl}-4-propoxybenzamide involves its interaction with specific molecular targets within biological systems. The compound may bind to enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways and targets can vary depending on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: Aniline derivatives with chlorine substitutions, used in the production of dyes and herbicides.

tert-Butyl carbamate: A carbamate derivative used in organic synthesis and as a protecting group in peptide chemistry.

Steviol glycoside: Natural sweeteners derived from the Stevia plant, used as sugar substitutes.

Uniqueness

N-{[4-(butan-2-yl)phenyl]carbamothioyl}-4-propoxybenzamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties